Cas no 24778-48-1 (β-Peltoboykinolic acid)

• Product Name: β-Peltoboykinolic acid
• CAS No: 24778-48-1
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 1080948
• PubChem ID: 12314032
• Update Time: 2025-08-05

β-Peltoboykinolic acid Chemical and Physical Properties

Names and Identifiers

• β-Peltoboykinolic acid
• [ "" ]
• CHEMBL559587
• 24778-48-1
• (4aR,6aR,6aR,6bR,8aR,10S,12aR,14bR)-10-hydroxy-2,2,4a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-6a-carboxylic acid
• AKOS032962639
• Beta-Peltoboykinolic Acid
• Olean-12-en-27-oic acid, 3-hydroxy-, (3beta)-
• FS-8772
• PD181287

• Inchi： 1S/C30H48O3/c1-25(2)14-15-27(5)16-17-30(24(32)33)19(20(27)18-25)8-9-22-28(6)12-11-23(31)26(3,4)21(28)10-13-29(22,30)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,23-,27+,28-,29+,30+/m0/s1
• InChI Key： QGOSJBZFTWGWDU-GSXZFILMSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C(=O)O)CC[C@@]4(C)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 249-251 ºC
• Boiling Point: 551.8±50.0 °C at 760 mmHg
• Flash Point: 301.6±26.6 °C
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• PSA: 57.53000
• LogP: 7.23360
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

β-Peltoboykinolic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on β-Peltoboykinolic acid

Exploring β-Peltoboykinolic Acid (CAS No. 24778-48-1): Properties, Applications, and Research Insights

β-Peltoboykinolic acid (CAS No. 24778-48-1) is a naturally occurring triterpenoid compound that has garnered significant attention in recent years due to its unique chemical structure and potential bioactive properties. As researchers continue to explore natural compounds for various applications, β-Peltoboykinolic acid stands out as a promising candidate in fields ranging from phytochemistry to biomedical research.

The molecular structure of β-Peltoboykinolic acid features a complex pentacyclic framework characteristic of many bioactive triterpenes. This structural complexity contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and specific optical rotation characteristics. Recent studies have focused on understanding how these structural features relate to the compound's potential biological activities, making it a subject of growing interest in natural product chemistry circles.

In traditional medicine systems, plants containing ��-Peltoboykinolic acid derivatives have been used for centuries, though the purified compound itself has only been isolated and characterized relatively recently. Modern analytical techniques such as HPLC-MS and NMR spectroscopy have enabled researchers to study this compound with unprecedented precision, leading to new discoveries about its stability, reactivity, and potential interactions with biological systems.

The biosynthesis pathway of β-Peltoboykinolic acid in plants represents an intriguing area of study for biochemists. Like other triterpenoids, it originates from the mevalonate pathway, but the specific enzymatic modifications that lead to its unique structure are still being elucidated. Understanding these biosynthetic routes could open doors to biotechnological production methods, addressing one of the current challenges in β-Peltoboykinolic acid research - the limited natural availability of this compound.

Recent advances in extraction and purification techniques have made β-Peltoboykinolic acid more accessible for scientific study. Supercritical fluid extraction and preparative chromatography methods have shown particular promise in obtaining high-purity samples of this compound from plant sources. These technological improvements are crucial for supporting the growing body of research into β-Peltoboykinolic acid's potential applications.

In the realm of phytochemical research, β-Peltoboykinolic acid has demonstrated interesting structure-activity relationships that warrant further investigation. Preliminary studies suggest that modifications to its functional groups could yield derivatives with enhanced or specialized biological activities. This line of inquiry aligns with current trends in natural product drug discovery, where semi-synthetic derivatives often provide valuable leads for pharmaceutical development.

The stability profile of β-Peltoboykinolic acid under various environmental conditions has become an important research focus, particularly for applications requiring long-term storage or specific formulation conditions. Studies examining its degradation kinetics and optimal storage parameters contribute valuable data for potential commercial applications of this compound.

Analytical method development for β-Peltoboykinolic acid quantification remains an active area of research. Validated HPLC and LC-MS methods are being refined to improve sensitivity and selectivity, addressing the need for reliable quality control measures in studies involving this compound. These methodological advances support the growing reproducibility standards in natural product research.

Ecological studies have begun to examine the role of β-Peltoboykinolic acid in plant defense mechanisms and ecological interactions. Understanding its natural functions in source plants may provide insights into potential applications while also informing sustainable harvesting practices for these botanical resources.

The commercial availability of β-Peltoboykinolic acid reference standards has increased in recent years, reflecting growing research interest. However, researchers should carefully evaluate suppliers for purity certifications and analytical data when sourcing this compound for experimental work. Proper characterization is essential for ensuring research reproducibility.

Future directions in β-Peltoboykinolic acid research may include detailed investigations of its molecular targets, potential synergistic effects with other phytochemicals, and exploration of its physicochemical properties for various applications. The compound's unique structure presents numerous opportunities for chemical modification and derivatization, which could lead to novel compounds with specialized properties.

As with any natural product compound, quality control remains paramount in β-Peltoboykinolic acid studies. Standardized extraction protocols, validated analytical methods, and proper compound characterization are essential components of rigorous research with this interesting triterpenoid. These considerations are particularly important as research transitions from basic characterization to applied studies.

The growing body of literature on β-Peltoboykinolic acid suggests that this compound may represent an important addition to the catalog of biologically relevant triterpenoids. While much remains to be discovered about its properties and potential applications, current research indicates that β-Peltoboykinolic acid (CAS No. 24778-48-1) warrants continued scientific attention as a potentially valuable natural product with diverse research applications.